Cas no 5472-24-2 ([1,1'-Biphenyl]-4-ol,2'-nitro-, 4-benzoate)

[1,1'-Biphenyl]-4-ol,2'-nitro-, 4-benzoate structure
5472-24-2 structure
Product name:[1,1'-Biphenyl]-4-ol,2'-nitro-, 4-benzoate
CAS No:5472-24-2
MF:C19H13NO4
MW:319.31082
CID:381183
PubChem ID:231527

[1,1'-Biphenyl]-4-ol,2'-nitro-, 4-benzoate Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-4-ol,2'-nitro-, 4-benzoate
    • [4-(2-nitrophenyl)phenyl] benzoate
    • [1,1'-biphenyl]-4-ol, 2'-nitro-, benzoate (ester)
    • 2'-Nitrobiphenyl-4-yl benzoate
    • 5472-24-2
    • NSC-27928
    • DTXSID00282768
    • NSC27928
    • Inchi: InChI=1S/C19H13NO4/c21-19(15-6-2-1-3-7-15)24-16-12-10-14(11-13-16)17-8-4-5-9-18(17)20(22)23/h1-13H
    • InChI Key: AELFRLXFEWLBAQ-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C=C1)C(=O)OC2=CC=C(C=C2)C3=CC=CC=C3[N+](=O)[O-]

Computed Properties

  • Exact Mass: 319.08449
  • Monoisotopic Mass: 319.08445790g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 433
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 72.1Ų

Experimental Properties

  • PSA: 69.44

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